Cas no 82769-75-3 ((+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol)

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol structure
82769-75-3 structure
Product Name:(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol
CAS No:82769-75-3
MF:C11H17NO
MW:179.258783102036
MDL:MFCD09955476
CID:60494
Update Time:2024-10-27

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Chemical and Physical Properties

Names and Identifiers

    • (S)-3-(Dimethylamino)-3-phenylpropan-1-ol
    • (3S)-3-(dimethylamino)-3-phenylpropan-1-ol
    • (S)-3-DIMETHYLAMINO-3-PHENYLPROPANOL
    • Benzenepropanol,g-(dimethylamino)-, (S)-
    • (γS)-γ-(Dimethylamino)benzenepropanol (ACI)
    • Benzenepropanol, γ-(dimethylamino)-, (S)- (ZCI)
    • (+)-(S)-3-[N,N-Dimethylamino)-3-phenylpropanol
    • (+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol
    • MDL： MFCD09955476
    • Inchi： 1S/C11H17NO/c1-12(2)11(8-9-13)10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3/t11-/m0/s1
    • InChI Key： LPTVKPNWVGBWSU-NSHDSACASA-N
    • SMILES： [C@H](C1C=CC=CC=1)(N(C)C)CCO

Computed Properties

  • Exact Mass: 179.13100
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4

Experimental Properties

  • Density: 1.011
  • Boiling Point: 281 ºC
  • Flash Point: 98 ºC
  • PSA: 23.47000
  • LogP: 1.67170

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Security Information

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Pricemore >>

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(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Production Method

Production Method 1

82769-76-4 82769-76-4
82769-75-3 82769-75-3
Reaction Conditions
1.1 Reagents: Formic acid Solvents: Water ;  7 h, rt → reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 12, 0 °C
Reference
Synthesis of Dapoxetine
Ning, Yan-shi; et al, Huaxue Shiji, 2015, 37(2), 185-188

Production Method 2

18162-48-6 18162-48-6
82769-76-4 82769-76-4
82769-75-3 82769-75-3
Reaction Conditions
1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  12 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Solvents: Formic acid ,  Water ;  12 h, 100 °C
Reference
Stereoselective chemoenzymatic preparation of β-amino esters: Molecular modelling considerations in lipase-mediated processes and application to the synthesis of (S)-dapoxetine
Rodriguez-Mata, Maria; et al, Advanced Synthesis & Catalysis, 2010, 352, 395-406

Production Method 3

82769-77-5 82769-77-5
82769-75-3 82769-75-3
Reaction Conditions
1.1 Reagents: Aluminum chloride ,  Lithium aluminum hydride Solvents: Diethyl ether
Reference
High asymmetric induction in the 1,3-dipolar cycloaddition of (R)-(+)-p-tolyl vinyl sulfoxide with acyclic nitrones
Koizumi, Toru; et al, Journal of Organic Chemistry, 1982, 47(20), 4004-5

Production Method 4

718611-17-7 718611-17-7
82769-75-3 82769-75-3
Reaction Conditions
1.1 Solvents: Formic acid ,  Water ;  8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 1
1.3 Reagents: Sodium hydroxide Solvents: Water ;  basified
Reference
Enantioselective synthesis of (S)-dapoxetine
Siddiqui, Shafi A.; et al, Tetrahedron: Asymmetry, 2007, 18(17), 2099-2103

Production Method 5

1246195-74-3 1246195-74-3
82769-75-3 82769-75-3
Reaction Conditions
1.1 Solvents: Formic acid ,  Water ;  12 h, 100 °C
Reference
Stereoselective chemoenzymatic preparation of β-amino esters: Molecular modelling considerations in lipase-mediated processes and application to the synthesis of (S)-dapoxetine
Rodriguez-Mata, Maria; et al, Advanced Synthesis & Catalysis, 2010, 352, 395-406

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Raw materials

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Preparation Products

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Related Literature

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